Cas no 1948273-00-4 ((S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine)

• Product Name: (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine
• CAS No: 1948273-00-4
• MF: C₁₂H₁₄N₂S
• MW: 218.3180
• MDL: MFCD30803692
• CID: 4763017
• PubChem ID: 122423107
• Update Time: 2025-06-08

(S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine
• (s)-1-[4-(4-methylthiazol-5-yl)phenyl]ethanamine
• G50333
• (1S)-1-[4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine
• SCHEMBL17946900
• CS-0498702
• 1948273-00-4
• EN300-6477345
• (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethan-1-amine

• MDL： MFCD30803692
• Inchi： 1S/C12H14N2S/c1-8(13)10-3-5-11(6-4-10)12-9(2)14-7-15-12/h3-8H,13H2,1-2H3/t8-/m0/s1
• InChI Key： CNZNRMWCDRNGBO-QMMMGPOBSA-N
• SMILES： S1C([H])=NC(C([H])([H])[H])=C1C1C([H])=C([H])C(=C([H])C=1[H])[C@]([H])(C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 218.08776963g/mol
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2

Additional information on (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine

Chemical Profile of (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine (CAS No. 1948273-00-4)

The compound (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine, identified by the CAS number 1948273-00-4, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, comprising a chiral amine group and a phenyl ring substituted with a thiazole moiety, make it a promising candidate for various biochemical applications. This introduction aims to provide a comprehensive overview of the compound's chemical properties, potential biological activities, and its relevance in contemporary research.

The molecular structure of (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine consists of a benzene ring linked to a thiazole ring at the 4-position, which is further connected to an ethanamine group. The presence of the chiral center at the amine group introduces stereoselectivity into its reactivity, making it an attractive scaffold for designing enantiomerically pure pharmaceuticals. The thiazole moiety is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics and antifungal agents.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiazole scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a phenyl ring in (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine enhances its interactions with biological targets, potentially leading to improved pharmacological outcomes. This combination of structural elements makes it a versatile building block for drug discovery initiatives.

The stereochemistry of the amine group in (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine is particularly important from a pharmacological perspective. Chiral drugs often exhibit different biological activities depending on their enantiomeric form, with one enantiomer being therapeutically active while the other may be inactive or even harmful. The (S)-configuration of this compound suggests that it could be selectively designed to target specific biological pathways with high efficacy and minimal side effects. This aspect has prompted researchers to explore its potential as a lead compound in medicinal chemistry.

From a synthetic chemistry standpoint, (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine represents an interesting challenge due to its complex architecture. The synthesis of this compound requires careful control over reaction conditions to ensure high yield and enantioselectivity. Advances in asymmetric synthesis techniques have made it possible to construct such molecules with increasing precision, opening up new avenues for developing novel therapeutics. Recent publications have highlighted the use of transition metal-catalyzed reactions and biocatalytic methods to streamline the synthesis of thiazole-containing compounds like this one.

In terms of biological activity, preliminary studies on derivatives of (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine have shown promising results in vitro. For instance, some analogs have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. These findings align with the broader trend in drug discovery towards identifying small molecules that can modulate critical biological processes. The thiazole ring is known to interact with various enzymes and receptors, making it a valuable scaffold for designing drugs that can selectively target specific diseases.

The potential applications of this compound extend beyond oncology and inflammation research. Its structural features also make it suitable for exploring its role in neurodegenerative diseases, where thiazole derivatives have shown promise as neuroprotective agents. Additionally, the compound's ability to cross the blood-brain barrier could make it an attractive candidate for central nervous system (CNS) drug development. Ongoing research is focused on understanding how modifications to its structure can enhance its pharmacokinetic properties and therapeutic efficacy.

Computational modeling has also played a crucial role in studying (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine. Molecular docking simulations have been used to predict how this compound might interact with biological targets such as protein kinases and ion channels. These simulations help researchers identify key binding sites and optimize the structure for better affinity and selectivity. By leveraging computational tools alongside experimental approaches, scientists can accelerate the drug discovery process and reduce the time required to bring new therapeutics to market.

Another exciting aspect of this compound is its potential as a tool for developing new methodologies in synthetic chemistry. The challenges associated with its synthesis provide opportunities for innovation in catalytic systems and reaction protocols. Researchers are exploring novel ways to construct complex molecules like this one more efficiently, which could have broader implications for drug development beyond this specific compound. Such advancements often lead to generalizable strategies that can be applied to other challenging synthetic problems.

In conclusion, (S)-1-(4-(4-methylthiazol-5-yl)phenyl)ethanamine (CAS No. 1948273-00-4) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of stereochemical features and bioactive moieties makes it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain a focal point in both academic and industrial settings within the chemical biology community.